Cas no 2137443-15-1 (1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2137443-15-1
• MF: C₁₅H₁₈FNO₅
• MW: 311.30552816391
• CID: 4639717
• Update Time: 2025-05-24

1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C15H18FNO5/c1-15(2,3)22-14(20)17-10(13(18)19)7-8-11(21-4)6-5-9(16)12(8)17/h5-6,10H,7H2,1-4H3,(H,18,19)
• InChI Key： FAYGBWOTMOTJNG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(OC)=CC=C2F)CC1C(O)=O

Additional information on 1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid

1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid: A Comprehensive Overview

The compound 1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid, identified by the CAS number 2137443-15-1, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound is characterized by its unique structure, which includes a dihydroindole core substituted with several functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a fluoro group, and a methoxy group. These substituents contribute to its diverse chemical properties and reactivity.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry and functional group compatibility. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing such complex molecules. For instance, the use of microwave-assisted synthesis and catalytic systems has significantly improved the yield and purity of this compound.

One of the most notable applications of 1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid lies in its role as an intermediate in drug discovery programs. The presence of the Boc group allows for controlled deprotection during subsequent reactions, making it a versatile building block for constructing bioactive molecules. Additionally, the fluoro and methoxy substituents enhance the compound's pharmacokinetic properties, such as solubility and bioavailability.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. For example, researchers have explored its ability to modulate enzyme activity and interact with cellular receptors, providing valuable insights into its therapeutic potential. Furthermore, computational modeling techniques have been employed to predict the binding affinity of this compound to various drug targets, facilitating its optimization for clinical applications.

In terms of structural analysis, the dihydroindole core of 1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid exhibits unique electronic properties that influence its reactivity in different chemical environments. The interplay between the electron-withdrawing fluoro group and the electron-donating methoxy group creates a dynamic balance that can be exploited in designing novel chemical reactions. This balance also plays a crucial role in determining the compound's stability under various storage conditions.

The study of this compound has also contributed to our understanding of stereochemical outcomes in organic synthesis. The dihydroindole system provides a rigid framework that can be manipulated to achieve specific stereochemical configurations. Recent research has focused on developing asymmetric synthesis methods to produce enantiomerically pure derivatives of this compound, which are essential for studying chirality-dependent biological activities.

In conclusion, 1-[(tert-butoxy)carbonyl]-7-fluoro-4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in modern science. Its versatile structure, combined with cutting-edge research methodologies, positions it as a valuable tool in advancing drug discovery and chemical innovation.